3-(bromomethyl)furan-2,5-dione
Cat. No. B1610223
M. Wt: 190.98 g/mol
InChI Key: CJVWLWZFJHALCH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04542225
Procedure details
2[2-(4-aminophenyl)-2-thiaethyl]-maleic acid(4). 2-(Bromomethyl)-maleic anhydride (2) is prepared from compound 1 according to the method of Laursen et al. (1971) J. Med. Chem. 14:619-621 with the modification by Greenlee and Woodward (1980) Tetrahedron 36:3367-3375. This material (2 g) is hydrolyzed in water (20 mL) for about 1 hour at room temperature to 2-(bromomethyl)-maleic acid (3) and the solution is neutralized with 1 N NaOH (21.2 mL), degassed and kept under N2. The solution is added to a previously prepared solution of 4-aminothiophenol (1.51 g) that has been dissolved in degassed 1 N NaOH (11.6 mL) with gentle heating under N2 and filtered to remove the insoluble dimer. The filtrate is diluted with degassed water (12 mL) before being added to the above solution of compound 3. The final reaction solution is brought to about pH 11.0 with 1 N NaOH and stirred under N2 at room temperature overnight. The solution is then filtered to remove small amounts of bis-(4-aminophenyl)-disulfide, cooled on ice, and acidified with 1N HCl, which gives a yellow precipitate. n-Butanol is added (40 mL) and the mixture is vigorously stirred on ice for 5 minutes. This removes the fumaric acid analog of compound 4. The solid is then collected by filtration, washed successively with 0.1 N HCl and water, and finally dried in a vacuum desiccator over P2O5, to yield the neutral compound 4.
[Compound]
Name
compound 1
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
2[2-(4-aminophenyl)-2-thiaethyl]-maleic acid(4)
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
material
Quantity
2 g
Type
reactant
Reaction Step Three
Name
Identifiers
|
REACTION_CXSMILES
|
[Br:1][CH2:2]/[C:3](=[CH:7]/[C:8]([OH:10])=[O:9])/[C:4]([OH:6])=O.[OH-].[Na+].C(O)CCC>O>[Br:1][CH2:2][C:3]1[C:4]([O:10][C:8](=[O:9])[CH:7]=1)=[O:6] |f:1.2|
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Inputs
Step One
[Compound]
|
Name
|
compound 1
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
|
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Smiles
|
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Step Two
[Compound]
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Name
|
2[2-(4-aminophenyl)-2-thiaethyl]-maleic acid(4)
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Quantity
|
0 (± 1) mol
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Type
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reactant
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Smiles
|
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Step Three
[Compound]
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Name
|
material
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Quantity
|
2 g
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Type
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reactant
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Smiles
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|
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Name
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|
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Quantity
|
0 (± 1) mol
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Type
|
reactant
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Smiles
|
BrC/C(/C(=O)O)=C/C(=O)O
|
|
Name
|
|
|
Quantity
|
20 mL
|
|
Type
|
solvent
|
|
Smiles
|
O
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Step Four
|
Name
|
|
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Quantity
|
21.2 mL
|
|
Type
|
reactant
|
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Smiles
|
[OH-].[Na+]
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Step Five
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
[OH-].[Na+]
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Step Six
|
Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(CCC)O
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Conditions
Temperature
|
Control Type
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AMBIENT
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
stirred under N2 at room temperature overnight
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
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1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
degassed
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ADDITION
|
Type
|
ADDITION
|
|
Details
|
The solution is added to a previously prepared solution of 4-aminothiophenol (1.51 g) that
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DISSOLUTION
|
Type
|
DISSOLUTION
|
|
Details
|
has been dissolved in degassed 1 N NaOH (11.6 mL)
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
with gentle heating under N2
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FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
filtered
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to remove the insoluble dimer
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
The filtrate is diluted with degassed water (12 mL)
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
before being added to the above solution of compound 3
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The final reaction solution
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
The solution is then filtered
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to remove small amounts of bis-(4-aminophenyl)-disulfide
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
cooled on ice
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
gives a yellow precipitate
|
STIRRING
|
Type
|
STIRRING
|
|
Details
|
the mixture is vigorously stirred on ice for 5 minutes
|
|
Duration
|
5 min
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
This removes the fumaric acid analog of compound 4
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
The solid is then collected by filtration
|
WASH
|
Type
|
WASH
|
|
Details
|
washed successively with 0.1 N HCl and water
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
finally dried in a vacuum desiccator over P2O5
|
Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
BrC/C=1/C(=O)OC(\C1)=O
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
|
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
